Cas no 1185243-77-9 (4-{(p-Fluorophenyl)iminomethyl}phenol-d4)

• Product Name: 4-{(p-Fluorophenyl)iminomethyl}phenol-d4
• CAS No: 1185243-77-9
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 895457
• Update Time: 2026-04-29

4-{(p-Fluorophenyl)iminomethyl}phenol-d4 Chemical and Physical Properties

Names and Identifiers

• 4-{[(p-Fluorophenyl)imino]methyl}phenol-d4
• p-[N-(p-Fluorophenyl)formimidoyl]phenol-d4
• 4-{(p-Fluorophenyl)iminomethyl}phenol-d4

Computed Properties

• Exact Mass: 219.10000

Experimental Properties

• PSA: 32.59000
• LogP: 3.28190

Additional information on 4-{(p-Fluorophenyl)iminomethyl}phenol-d4

Introduction to 4-{(p-Fluorophenyl)iminomethyl}phenol-d4 (CAS No. 1185243-77-9)

4-{(p-Fluorophenyl)iminomethyl}phenol-d4, with the CAS number 1185243-77-9, is a deuterated compound that has gained significant attention in recent years due to its unique properties and potential applications in various scientific and pharmaceutical fields. This compound is a deuterated derivative of 4-{(p-fluorophenyl)iminomethyl}phenol, where the hydrogen atoms have been replaced with deuterium (D). The introduction of deuterium can significantly alter the physical and chemical properties of the molecule, making it a valuable tool in research and development.

The structure of 4-{(p-Fluorophenyl)iminomethyl}phenol-d4 consists of a phenolic ring substituted with an iminomethyl group, which is further substituted with a p-fluorophenyl group. The presence of deuterium atoms in the phenolic ring enhances the stability and reduces the metabolic degradation of the compound, making it particularly useful in pharmacological studies and drug development.

One of the key applications of 4-{(p-Fluorophenyl)iminomethyl}phenol-d4 is in nuclear magnetic resonance (NMR) spectroscopy. Deuterated compounds are often used as internal standards or reference materials in NMR studies due to their distinct chemical shifts and enhanced signal-to-noise ratio. This makes 4-{(p-Fluorophenyl)iminomethyl}phenol-d4 an ideal choice for high-resolution NMR experiments, providing researchers with more accurate and reliable data.

In addition to its use in NMR spectroscopy, 4-{(p-Fluorophenyl)iminomethyl}phenol-d4 has shown promise in the field of medicinal chemistry. The introduction of deuterium can improve the pharmacokinetic properties of drugs, such as increasing their half-life and reducing side effects. Recent studies have demonstrated that deuterated analogs of certain drugs exhibit enhanced therapeutic efficacy and reduced toxicity compared to their non-deuterated counterparts. This has led to increased interest in the development of deuterated compounds for pharmaceutical applications.

The synthesis of 4-{(p-Fluorophenyl)iminomethyl}phenol-d4 typically involves a multi-step process, including the preparation of the corresponding non-deuterated compound followed by deuteration. Various methods have been reported for the deuteration step, including catalytic hydrogenation with deuterium gas and exchange reactions using deuterated solvents or reagents. The choice of method depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, 4-{(p-Fluorophenyl)iminomethyl}phenol-d4 is generally considered safe when proper precautions are taken. However, like any chemical compound, it should be handled with care to avoid exposure to skin or inhalation. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of 4-{(p-Fluorophenyl)iminomethyl}phenol-d4 is another important consideration. Deuterated compounds are less likely to undergo metabolic degradation in biological systems, which can reduce their environmental persistence. However, it is still important to follow best practices for waste disposal and environmental management to minimize any potential ecological impact.

In conclusion, 4-{(p-Fluorophenyl)iminomethyl}phenol-d4 (CAS No. 1185243-77-9) is a versatile compound with a wide range of applications in scientific research and pharmaceutical development. Its unique properties make it an invaluable tool for NMR spectroscopy and medicinal chemistry studies. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various fields.